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Context
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Protocol Summary

Key Outcomes & Efficacy

Post-Herpetic
Itch (Supraorbital
Nerve) [1]

Painless
Cystoscopy
(Urethral
Surface) [2]

Ophthalmic
Examination &
Surgery [3] [4]

Supraclavicular
Brachial Plexus
Block [5]

4% tetracaine
dissolved in 0.5%
bupivacaine
(injection)

Tetracaine
hydrochloride jelly
(topic)

0.5% ophthalmic
solution (topic)

1% tetracaine
added to 0.25%

Supraorbital nerve block with
0.2 mL of the solution after
failure of conventional
treatments [1].

Intravenous anesthesia
(propofol/remifentanil)
followed by urethral
instillation of 10 mL
tetracaine jelly [2].

Topical instillation onto the
corneal surface for
anesthesia prior to
examination or epithelial
debridement [3] [4].

Ultrasound-guided block with
34 mL total volume (30 mL
0.25% bupivacaine + 4 mL

Provided 6 months of
complete itch relief; mild
transient eyelid edema
resolved in 3 weeks [1].

Reduced supplemental
propofol requirement,
shorter
procedure/anesthesia times,
higher postoperative SpO2

2].

Effective corneal
anesthesia; plain
(unbuffered) solution caused
less instillation pain than
buffered [3].

No significant
prolongation of analgesia
duration vs. bupivacaine
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. Protocol Summary Key Outcomes & Efficacy
Context Concentration
bupivacaine 1% tetracaine) for shoulder alone (17.1 £ 7.3vs. 16.6 £
(injection) surgery [5]. 8.3 hours) [5].

The following workflow generalizes the procedural steps for performing a diagnostic nerve block involving

tetracaine, integrating common elements from the clinical studies reviewed.

Experimental Workflow for Diagnostic Nerve Block
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Detailed Experimental Protocols

Here are the detailed methodologies for key applications of tetracaine, as cited in the research.

Supraorbital Nerve Block for Neuropathic Itch

This protocol is adapted from a case report on treating refractory post-herpetic itch (PHI) [1].

¢ Patient Preparation: Position patient supine. Palpate and identify the supraorbital notch.

¢ Needle Insertion: Using a 25-gauge needle, insert at the level of the supraorbital notch.

¢ Anesthetic Injection: Slowly inject 0.2 mL of a solution containing 4% tetracaine dissolved in
0.5% bupivacaine.

o Efficacy Assessment: Monitor for resolution of itch using a patient-reported numerical rating scale
(e.g., 0-10). In the reported case, the block provided complete relief for 6 months.

o Safety Monitoring: Observe for local adverse effects. The noted case reported transient, mild eyelid
edema that resolved spontaneously within 3 weeks [1].

Urethral Surface Anesthesia for Painless Cystoscopy

This protocol is based on a prospective randomized controlled trial [2].

¢ Preoperative: Patient fasts for 8 hours, no clear liquids for 4 hours. Establish intravenous access and
monitor vital signs (BP, HR, SpOz). Administer nasal oxygen at 6 L/min.

¢ Initial Anesthesia: Administer a slow intravenous injection of 1.5 mglkg of 1% propofol and 0.15
Hgl/kg remifentanil.

e Surface Anesthesia: After 2 minutes, instill 10 mL of tetracaine hydrochloride jelly into the
urethra.

¢ Procedure Initiation: Commence cystoscopy 4 minutes after the urethral instillation.

¢ Maintenance: Patients maintain spontaneous breathing. Administer an additional 0.5 mg/kg of 1%
propofol if signs of pain (e.g., frowning, limb movement) are observed.

e Data Collection: Record total propofol dose, cystoscopy time, anesthesia time, and vital signs at all
stages [2].

Key Considerations for Researchers
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e Combination Therapy: Tetracaine is frequently used in combination with other agents. The synergy
with bupivacaine for prolonged effect in peripheral blocks is an area of active investigation, though
one study found no significant prolongation [1] [5].

¢ Formulation pH: For ophthalmic use, the pH of the formulation is critical. One study found that
buffered tetracaine (pH 7.4) caused more pain on instillation than the plain, more acidic (pH 4.54)
commercial solution [3]. This contradicts the common assumption that buffering always reduces pain.

o Safety Profile: Across the studies reviewed, tetracaine was generally well-tolerated. The most
common adverse effects were local and transient, such as mild eyelid edema in the supraorbital block
and minor discomfort on instillation in ophthalmic use [2] [1] [3]. No serious systemic complications
were reported in these studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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